Cas no 896344-62-0 (N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-2-(methylsulfanyl)benzamide)

• Product Name: N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-2-(methylsulfanyl)benzamide
• CAS No: 896344-62-0
• MF: C₂₁H₁₆N₂O₂S₂
• MW: 392.493942260742
• CID: 6252016
• PubChem ID: 135774210
• Update Time: 2025-06-20

N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-2-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-2-(methylsulfanyl)benzamide
• F2553-0030
• AKOS002070538
• N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-2-(methylsulfanyl)benzamide
• 896344-62-0
• N-(4-(benzo[d]thiazol-2-yl)-3-hydroxyphenyl)-2-(methylthio)benzamide
• N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-2-methylsulfanylbenzamide

• Inchi： 1S/C21H16N2O2S2/c1-26-18-8-4-2-6-15(18)20(25)22-13-10-11-14(17(24)12-13)21-23-16-7-3-5-9-19(16)27-21/h2-12,24H,1H3,(H,22,25)
• InChI Key： RXNCRNRDHDYCNJ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1C=CC(=CC=1O)NC(C1C=CC=CC=1SC)=O

Computed Properties

• Exact Mass: 392.06532010g/mol
• Monoisotopic Mass: 392.06532010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 116Ų

Additional information on N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-2-(methylsulfanyl)benzamide

Introduction to N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-2-(methylsulfanyl)benzamide (CAS No. 896344-62-0)

N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-2-(methylsulfanyl)benzamide is a sophisticated organic compound with a molecular structure that exhibits significant potential in the field of pharmaceutical research. This compound, identified by its CAS number 896344-62-0, belongs to a class of molecules that have garnered considerable attention due to their unique chemical properties and biological activities. The presence of multiple functional groups, including a benzamide core, a benzothiazole moiety, and hydroxyl and methylsulfanyl substituents, contributes to its complex reactivity and makes it a subject of intense study in medicinal chemistry.

The benzamide group is well-known for its role in drug design, often serving as a pharmacophore that interacts with biological targets. In particular, the benzothiazole ring is a prominent scaffold in medicinal chemistry, frequently found in bioactive molecules due to its ability to modulate various biological pathways. The combination of these structural elements in N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-2-(methylsulfanyl)benzamide suggests that it may possess properties suitable for therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have indicated that molecules containing the benzothiazole moiety often exhibit anti-inflammatory, antimicrobial, and antitumor properties. The hydroxyl and methylsulfanyl groups further enhance the compound's potential by influencing its solubility and interactions with biological targets. This has led to increased interest in exploring the pharmacological profile of N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-2-(methylsulfanyl)benzamide as a potential lead compound for drug development.

In vitro studies have begun to uncover the mechanisms by which this compound may exert its effects. Initial research suggests that it can interact with enzymes and receptors involved in critical cellular processes. For instance, the benzthiazole ring may interfere with signaling pathways associated with inflammation and cell proliferation. Additionally, the hydroxyl group could participate in hydrogen bonding interactions, enhancing binding affinity to specific biological targets. These findings are particularly intriguing given the growing recognition of the importance of modulating such pathways in treating chronic diseases.

The synthesis of N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-2-(methylsulfanyl)benzamide presents an interesting challenge due to its complex structure. Advanced synthetic methodologies, including multi-step organic transformations and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are essential for producing sufficient quantities of the compound for further biological testing. The success of these synthetic efforts underscores the growing capability of modern chemical synthesis to produce complex molecules tailored for specific applications.

Evaluation of the pharmacokinetic properties of this compound is also crucial for assessing its potential as a therapeutic agent. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data indicate that N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-2-(methylsulfanyl)benzamide exhibits favorable solubility characteristics, which is essential for formulation development. Furthermore, its metabolic stability suggests that it may have a reasonable half-life in vivo, increasing its therapeutic window.

The growing body of evidence supporting the bioactivity of this compound has prompted researchers to investigate its potential applications in various disease models. Preclinical studies are underway to evaluate its efficacy against conditions such as cancer and inflammatory disorders. The benzthiazole scaffold is particularly relevant in oncology research due to its ability to inhibit key enzymes involved in tumor growth and progression. Additionally, the hydroxyl and methylsulfanyl groups may contribute to anti-inflammatory effects by modulating cytokine production and immune cell function.

Collaborative efforts between chemists and biologists are essential for maximizing the therapeutic potential of compounds like N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-2-(methylsulfanyl)benzamide. By integrating knowledge from multiple disciplines, researchers can design more targeted experiments and develop more effective drug candidates. The integration of high-throughput screening technologies has further accelerated this process by allowing rapid testing of large libraries of compounds for biological activity.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Advances in drug delivery systems may also enhance the efficacy of treatments based on molecules like this one by improving their bioavailability and targeting specificity. As our understanding of disease mechanisms continues to evolve, compounds such as N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-2-(methylsulfanyl)benzamide will play an increasingly important role in developing innovative therapies.